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Compound of Interest

Compound Name: Butacetin

Cat. No.: B1208508

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper management and disposal of chemical compounds are paramount to ensuring a
safe and compliant research environment. Butacetin, an analgesic agent, requires careful
handling throughout its lifecycle, including its ultimate disposal.[1] This guide provides essential
safety and logistical information for the proper disposal of Butacetin, aligning with standard
laboratory safety and chemical handling protocols.

Chemical and Safety Data Overview

Butacetin, also known by its chemical name N-(4-tert-butoxyphenyl)acetamide, is an organic
compound with the molecular formula C12H17NO2.[2][3] While specific comprehensive
disposal data for Butacetin is not readily available, general principles of chemical waste
management for pharmaceutical compounds in a laboratory setting should be strictly followed.
The following table summarizes key identifiers for Butacetin:

Identifier Value

CAS Number 2109-73-1

Molecular Formula C12H17NO2

Molecular Weight 207.27 g/mol

Synonyms 4'-tert-Butoxyacetanilide, Tromal
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Data sourced from PubChem and CAS Common Chemistry.[2][3]

Disposal Protocol for Butacetin

The following step-by-step procedures are based on general guidelines for the disposal of
laboratory chemicals and pharmaceutical waste. It is crucial to consult your institution's
Environmental Health and Safety (EHS) office for specific requirements.

. Waste Identification and Segregation:

Characterize the Waste: All waste containing Butacetin must be treated as regulated
chemical waste.

Segregate: Do not mix Butacetin waste with other waste streams unless explicitly permitted
by your institution's EHS guidelines.

. Containerization:

Primary Container: Collect Butacetin waste in a dedicated, properly labeled, and sealable
container. The container must be compatible with the chemical to prevent leaks or reactions.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Butacetin,” and any other components in the waste stream.[4]

. Storage:

Designated Area: Store the waste container in a designated satellite accumulation area that
is at or near the point of generation and under the control of laboratory personnel.[4]

Secondary Containment: Use secondary containment, such as a spill tray, to mitigate the
impact of potential leaks.[4]

Incompatible Materials: Store Butacetin waste away from incompatible materials such as
strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[5]

. Arranging for Disposal:
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Contact EHS: Once the waste container is full, or if waste generation is complete, contact
your institution's EHS office to schedule a pickup.

Professional Disposal: Butacetin waste must be disposed of through a licensed hazardous
waste disposal company. Do not dispose of Butacetin down the drain or in regular trash.

. Spill Management:
Evacuate and Secure: In case of a spill, evacuate the immediate area and restrict access.
Ventilate: Ensure the area is well-ventilated.

Absorb: Use an inert absorbent material, such as sand or vermiculite, to contain and absorb
the spill.[4]

Collect and Package: Carefully collect the absorbed material and place it in a labeled
hazardous waste container.[4]

Decontaminate: Clean the spill area thoroughly. All cleaning materials used must also be
disposed of as hazardous waste.

. Empty Container Disposal:

Triple Rinse: Empty containers that held Butacetin should be triple-rinsed with a suitable
solvent.[4]

Collect Rinsate: The rinsate must be collected and disposed of as hazardous waste.[4]

Render Unusable: After rinsing, puncture or otherwise destroy the container to prevent reuse
before disposal in accordance with institutional policies.[4]

Logical Workflow for Butacetin Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Butacetin waste in a laboratory setting.
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Butacetin Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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